Cas no 2138060-25-8 (6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one)

• Product Name: 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one
• CAS No: 2138060-25-8
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6015104
• PubChem ID: 165499166
• Update Time: 2025-11-07

6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluoro-5-methoxyphenyl)piperidin-2-one
• EN300-1153250
• 2138060-25-8
• 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one

• Inchi： 1S/C12H14FNO2/c1-16-10-6-8(5-9(13)7-10)11-3-2-4-12(15)14-11/h5-7,11H,2-4H2,1H3,(H,14,15)
• InChI Key： OHVHYBBKUUIJMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1CCCC(N1)=O)OC

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one

6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one (CAS No. 2138060-25-8): An Overview of Its Chemical Properties and Biological Applications

6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one (CAS No. 2138060-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and methoxylated phenyl substituent on a piperidinone scaffold, exhibits a range of interesting properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one consists of a piperidinone ring attached to a substituted phenyl group. The presence of the fluorine and methoxy groups imparts specific electronic and steric effects, which can influence the compound's reactivity, solubility, and biological activity. These features are crucial in designing drugs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent studies have highlighted the potential of 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in pain management therapies. The analgesic effect is thought to be mediated through the modulation of nociceptive pathways, particularly by interacting with opioid receptors.

The pharmacokinetic properties of 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one have been extensively studied to ensure its suitability for therapeutic applications. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations over an extended period.

Safety is a critical consideration in drug development, and preliminary toxicological assessments of 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one have shown promising results. Studies conducted in rodent models have not reported any significant adverse effects at therapeutic doses, suggesting that this compound has a favorable safety profile. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The synthesis of 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one involves several well-established chemical reactions. One common approach is the condensation of 3-fluoro-5-methoxybenzaldehyde with an appropriate piperidine derivative followed by oxidation to form the piperidinone ring. This synthetic route is scalable and can be optimized for large-scale production, making it suitable for industrial applications.

In conclusion, 6-(3-Fluoro-5-methoxyphenyl)piperidin-2-one (CAS No. 2138060-25-8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anti-inflammatory and analgesic agent makes it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.